Cas no 1111039-14-5 (N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide)
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-bromo-4-methylphenyl)-1-(5,6-dimethylfuro[2,3-d]pyrimidin-4-yl)piperidine-3-carboxamide
- N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide
-
- Inchi: 1S/C21H23BrN4O2/c1-12-6-7-17(16(22)9-12)25-20(27)15-5-4-8-26(10-15)19-18-13(2)14(3)28-21(18)24-11-23-19/h6-7,9,11,15H,4-5,8,10H2,1-3H3,(H,25,27)
- InChI Key: DXQYYOCIYKVOLJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1NC(C1CN(C2=C3C(=NC=N2)OC(C)=C3C)CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 565
- XLogP3: 4.5
- Topological Polar Surface Area: 71.3
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F9995-4310-2μmol |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-5μmol |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-10μmol |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-20μmol |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-1mg |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-2mg |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-3mg |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-4mg |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-5mg |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F9995-4310-10mg |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide |
1111039-14-5 | 10mg |
$79.0 | 2023-09-07 |
N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide
Comprehensive Overview of N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide (CAS 1111039-14-5)
The compound N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide (CAS 1111039-14-5) is a highly specialized small molecule with a unique furopyrimidine core structure. Its intricate design combines a piperidine scaffold with a furo[2,3-d]pyrimidine moiety, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in kinase inhibition and targeted therapy, which align with current trends in precision medicine.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide due to their versatile pharmacological profiles. This compound's molecular structure features a brominated aromatic ring and a carboxamide linker, which are known to enhance binding affinity and selectivity in biological systems. Such characteristics make it a valuable candidate for exploring structure-activity relationships (SAR) in modern pharmaceutical research.
The furopyrimidine segment of this molecule is particularly noteworthy, as it resembles the core structure of several FDA-approved drugs targeting protein kinases. This similarity has sparked discussions about its potential role in addressing drug-resistant mutations, a hot topic in oncology research. Many researchers are investigating whether derivatives of this compound could overcome challenges posed by kinase domain mutations, which frequently limit the efficacy of existing therapies.
From a synthetic chemistry perspective, CAS 1111039-14-5 presents interesting challenges and opportunities. The presence of both electron-rich and electron-deficient regions in its structure allows for diverse chemical modifications, enabling the creation of novel analogs. This flexibility is crucial for lead optimization processes, where scientists aim to improve pharmacokinetic properties while maintaining biological activity.
In the context of computational chemistry and AI-driven drug discovery, compounds like N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide are frequently used as test cases for molecular docking simulations. The compound's moderate size and well-defined pharmacophore features make it ideal for validating new cheminformatics algorithms and machine learning models in virtual screening applications.
The pharmaceutical industry's shift toward fragment-based drug design has further increased interest in this class of compounds. The 5,6-dimethylfuro[2,3-d]pyrimidin-4-yl fragment could serve as a valuable scaffold hopping starting point for developing novel therapeutic agents. This approach aligns with current strategies to accelerate hit-to-lead transitions in drug development pipelines.
Analytical characterization of CAS 1111039-14-5 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are essential for confirming the compound's structural integrity and assessing its chemical purity – critical factors in both academic research and industrial applications.
Environmental considerations in green chemistry have also influenced research directions for this compound. Scientists are exploring more sustainable synthetic routes that minimize hazardous byproducts while maintaining high atom economy. Such efforts reflect the broader pharmaceutical industry's commitment to sustainable manufacturing practices.
In biological evaluation studies, researchers often investigate the compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) early in the development process. This proactive approach helps identify potential challenges related to drug-likeness and bioavailability, which are frequent search topics among medicinal chemists.
The patent landscape surrounding furopyrimidine derivatives suggests growing commercial interest in this chemical space. While CAS 1111039-14-5 itself may not be patented, its structural features appear in several intellectual property filings related to kinase modulators and signal transduction inhibitors.
From a regulatory perspective, compounds like N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide require careful handling according to laboratory safety protocols. While not classified as hazardous, standard precautions for organic synthesis should always be observed when working with this material.
The future research directions for this compound likely include exploration of its polypharmacology potential – the ability to interact with multiple biological targets simultaneously. This approach aligns with current trends in network pharmacology and the development of multi-target drugs for complex diseases.
In academic settings, CAS 1111039-14-5 serves as an excellent teaching tool for advanced organic chemistry courses, demonstrating concepts such as heterocyclic synthesis, protecting group strategies, and conformational analysis. Its complex structure provides numerous examples of important stereoelectronic effects and molecular interactions.
As the scientific community continues to explore the potential of N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide, its role in advancing our understanding of structure-based drug design principles remains significant. The compound exemplifies how careful molecular engineering can yield sophisticated tools for biological investigation and potential therapeutic development.
1111039-14-5 (N-(2-bromo-4-methylphenyl)-1-{5,6-dimethylfuro[2,3-d]pyrimidin-4-yl}piperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)